Trialkylglycerols
Trialkylglycerols (TAGs) are esters derived from glycerol and fatty acids, which are widely used in the food industry as emulsifiers. These compounds play a crucial role in enhancing the stability of oil-in-water emulsions, leading to improved texture and mouthfeel in food products such as margarines, spreads, and confectionery items. TAGs are synthesized by esterification reactions involving glycerol and three different fatty acids. Due to their amphiphilic nature, they can effectively reduce interfacial tension between oil and water phases, making them indispensable for formulating dairy alternatives, salad dressings, and other food applications requiring stable emulsions.
In addition to their use in the food industry, trialkylglycerols also find applications in personal care products. They are employed as skin conditioning agents due to their ability to penetrate the outer layer of the skin and provide a smooth texture. Moreover, TAGs can serve as antioxidants, scavenging free radicals and protecting sensitive ingredients from oxidative degradation.
The versatility of trialkylglycerols makes them an essential component in formulating products that require both stability and functionality across various industries, including food, cosmetics, and personal care.

Structure | Chemical Name | CAS | MF |
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3,3',3''-(Propane-1,2,3-triyltris(oxy))tris(propan-1-ol) | 16607-62-8 | C12H26O6 |
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1,2,3-trimethoxypropane | 20637-49-4 | C6H14O3 |
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